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Lagochilline Lagochilline
Brand Name: Vulcanchem
CAS No.: 131898-43-6
VCID: VC0163734
InChI: InChI=1S/C20H36O5/c1-14-4-5-15-17(2,12-22)16(24)6-7-18(15,3)20(14)9-8-19(13-23,25-20)10-11-21/h14-16,21-24H,4-13H2,1-3H3/t14-,15+,16+,17+,18+,19+,20-/m1/s1
SMILES: CC1CCC2C(C13CCC(O3)(CCO)CO)(CCC(C2(C)CO)O)C
Molecular Formula: C20H36O5
Molecular Weight: 356.5 g/mol

Lagochilline

CAS No.: 131898-43-6

Main Products

VCID: VC0163734

Molecular Formula: C20H36O5

Molecular Weight: 356.5 g/mol

Lagochilline - 131898-43-6

CAS No. 131898-43-6
Product Name Lagochilline
Molecular Formula C20H36O5
Molecular Weight 356.5 g/mol
IUPAC Name (1R,2S,4aS,5R,5'S,6R,8aS)-5'-(2-hydroxyethyl)-1,5'-bis(hydroxymethyl)-1,4a,6-trimethylspiro[3,4,6,7,8,8a-hexahydro-2H-naphthalene-5,2'-oxolane]-2-ol
Standard InChI InChI=1S/C20H36O5/c1-14-4-5-15-17(2,12-22)16(24)6-7-18(15,3)20(14)9-8-19(13-23,25-20)10-11-21/h14-16,21-24H,4-13H2,1-3H3/t14-,15+,16+,17+,18+,19+,20-/m1/s1
Standard InChIKey XYPPDQHBNJURHU-IPOQXWOTSA-N
Isomeric SMILES C[C@@H]1CC[C@@H]2[C@@]([C@@]13CC[C@](O3)(CCO)CO)(CC[C@@H]([C@@]2(C)CO)O)C
SMILES CC1CCC2C(C13CCC(O3)(CCO)CO)(CCC(C2(C)CO)O)C
Canonical SMILES CC1CCC2C(C13CCC(O3)(CCO)CO)(CCC(C2(C)CO)O)C
Synonyms Lagochilline
PubChem Compound 7061097
Last Modified Nov 11 2021
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